molecular formula C2H8N2S B1174130 Silicon29 CAS No. 14304-87-1

Silicon29

Cat. No.: B1174130
CAS No.: 14304-87-1
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Description

Silicon-29 is an isotope of silicon with a natural abundance of approximately 4.7%. It is a stable isotope and has a nuclear spin of 1/2, making it useful in nuclear magnetic resonance (NMR) spectroscopy. Silicon-29 NMR spectroscopy is widely used to study the structure and dynamics of silicon-containing compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

Silicon-29 can be enriched through various methods, including gas diffusion and centrifugation. These methods separate the isotopes based on their mass differences. The enriched silicon-29 can then be used in various applications, including NMR spectroscopy.

Industrial Production Methods

Industrial production of silicon-29 typically involves the use of gas centrifuges to separate the isotopes. This process is highly efficient and can produce silicon-29 with high levels of enrichment. The enriched silicon-29 is then purified and prepared for use in scientific research and industrial applications.

Chemical Reactions Analysis

Types of Reactions

Silicon-29 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are often studied using NMR spectroscopy to understand the structural changes and dynamics of silicon-containing compounds.

Common Reagents and Conditions

Common reagents used in reactions involving silicon-29 include tetramethylsilane (TMS), silicon tetrachloride, and various organosilicon compounds. The reactions are typically carried out under controlled conditions, such as inert atmospheres and specific temperature ranges, to ensure the desired outcomes.

Major Products Formed

The major products formed from reactions involving silicon-29 depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce silicon dioxide, while substitution reactions may yield various organosilicon compounds.

Scientific Research Applications

Silicon-29 has a wide range of scientific research applications, including:

    Chemistry: Silicon-29 NMR spectroscopy is used to study the structure and dynamics of silicon-containing compounds, including silicates, silicones, and organosilicon compounds.

    Biology: Silicon-29 NMR is used to investigate the role of silicon in biological systems, including its interactions with proteins and other biomolecules.

    Medicine: Silicon-29 NMR is used in medical research to study the behavior of silicon-based drugs and materials in the body.

    Industry: Silicon-29 is used in the development of new materials and technologies, including semiconductors, ceramics, and advanced composites.

Mechanism of Action

The mechanism of action of silicon-29 in NMR spectroscopy involves the interaction of the silicon-29 nuclei with an external magnetic field. This interaction causes the nuclei to resonate at specific frequencies, which can be detected and analyzed to provide information about the structure and dynamics of silicon-containing compounds. The molecular targets and pathways involved in these interactions depend on the specific compounds being studied and the conditions under which the NMR experiments are conducted.

Comparison with Similar Compounds

Silicon-29 is unique among the silicon isotopes due to its nuclear spin of 1/2, which makes it particularly useful for NMR spectroscopy. Other silicon isotopes, such as silicon-28 and silicon-30, do not have the same NMR properties and are less commonly used in scientific research. Silicon-29 is often compared to other elements in the same group of the periodic table, such as carbon, tin, and lead, which also have isotopes with nuclear spins that make them useful for NMR spectroscopy.

Similar Compounds

    Silicon-28: The most abundant isotope of silicon, but not as useful for NMR spectroscopy due to its lack of nuclear spin.

    Silicon-30: Another stable isotope of silicon, but also not commonly used in NMR spectroscopy.

    Carbon-13: An isotope of carbon with a nuclear spin of 1/2, widely used in NMR spectroscopy.

    Tin-119: An isotope of tin with a nuclear spin of 1/2, used in NMR spectroscopy for studying tin-containing compounds.

    Lead-207: An isotope of lead with a nuclear spin of 1/2, used in NMR spectroscopy for studying lead-containing compounds.

Silicon-29 stands out due to its specific properties and applications in NMR spectroscopy, making it a valuable tool in scientific research across various fields.

Properties

CAS No.

14304-87-1

Molecular Formula

C2H8N2S

Molecular Weight

0

Synonyms

Silicon, isotope ofmass 29

Origin of Product

United States

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